Cas no 1798750-53-4 (sodium 2-cyano-4-phenylbutanoate)
sodium 2-cyano-4-phenylbutanoate Chemical and Physical Properties
Names and Identifiers
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- sodium 2-cyano-4-phenylbutanoate
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- Inchi: 1S/C11H11NO2.Na.H/c12-8-10(11(13)14)7-6-9-4-2-1-3-5-9;;/h1-5,10H,6-7H2,(H,13,14);;
- InChI Key: QPADDYYUTOBULR-UHFFFAOYSA-N
- SMILES: C(C1C=CC=CC=1)CC(C#N)C(=O)O.[NaH]
sodium 2-cyano-4-phenylbutanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | S699830-10mg |
sodium 2-cyano-4-phenylbutanoate |
1798750-53-4 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | S699830-50mg |
sodium 2-cyano-4-phenylbutanoate |
1798750-53-4 | 50mg |
$ 185.00 | 2022-06-03 | ||
| TRC | S699830-100mg |
sodium 2-cyano-4-phenylbutanoate |
1798750-53-4 | 100mg |
$ 275.00 | 2022-06-03 | ||
| Enamine | EN300-179077-0.05g |
sodium 2-cyano-4-phenylbutanoate |
1798750-53-4 | 95% | 0.05g |
$182.0 | 2023-09-19 | |
| Enamine | EN300-179077-0.1g |
sodium 2-cyano-4-phenylbutanoate |
1798750-53-4 | 95% | 0.1g |
$272.0 | 2023-09-19 | |
| Enamine | EN300-179077-0.25g |
sodium 2-cyano-4-phenylbutanoate |
1798750-53-4 | 95% | 0.25g |
$389.0 | 2023-09-19 | |
| Enamine | EN300-179077-0.5g |
sodium 2-cyano-4-phenylbutanoate |
1798750-53-4 | 95% | 0.5g |
$613.0 | 2023-09-19 | |
| Enamine | EN300-179077-1.0g |
sodium 2-cyano-4-phenylbutanoate |
1798750-53-4 | 95% | 1g |
$785.0 | 2023-06-02 | |
| Enamine | EN300-179077-2.5g |
sodium 2-cyano-4-phenylbutanoate |
1798750-53-4 | 95% | 2.5g |
$1539.0 | 2023-09-19 | |
| Enamine | EN300-179077-5.0g |
sodium 2-cyano-4-phenylbutanoate |
1798750-53-4 | 95% | 5g |
$2277.0 | 2023-06-02 |
sodium 2-cyano-4-phenylbutanoate Related Literature
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
Additional information on sodium 2-cyano-4-phenylbutanoate
Introduction to Sodium 2-Cyano-4-phenylbutanoate (CAS No. 1798750-53-4)
Sodium 2-cyano-4-phenylbutanoate is a specialized chemical compound characterized by its unique molecular structure and potential applications in various scientific domains. With a CAS number of 1798750-53-4, this compound has garnered attention in the field of pharmaceutical research and biochemical studies due to its distinctive properties and functionalities. This article provides an in-depth exploration of the compound, its chemical characteristics, and its relevance in contemporary scientific research.
The molecular formula of Sodium 2-cyano-4-phenylbutanoate is C11H9O3NNa, reflecting its composition of carbon, hydrogen, oxygen, and nitrogen atoms. The presence of a cyano group (-CN) and a phenyl ring in its structure contributes to its complex reactivity and makes it a subject of interest for synthetic chemists and biologists alike. The sodium salt form enhances its solubility in aqueous solutions, making it more accessible for various experimental applications.
In recent years, the study of organic compounds with cyano and phenyl substituents has seen significant advancements. These groups are known for their ability to influence the electronic properties and biological activity of molecules. Sodium 2-cyano-4-phenylbutanoate is no exception, as it has been explored in the development of novel pharmaceutical agents and agrochemicals. Its unique structural features make it a valuable intermediate in synthetic chemistry, particularly in the preparation of more complex molecules.
The compound's potential applications extend to the field of drug discovery. Researchers have been investigating the pharmacological properties of derivatives similar to Sodium 2-cyano-4-phenylbutanoate, aiming to develop new therapeutic agents with improved efficacy and reduced side effects. The cyano group, in particular, has been shown to enhance binding affinity to biological targets, making it a crucial moiety in medicinal chemistry. Furthermore, the phenyl ring can contribute to metabolic stability and bioavailability, which are critical factors in drug design.
Recent studies have also highlighted the role of Sodium 2-cyano-4-phenylbutanoate in biochemical pathways and enzyme inhibition. Its structural motif is reminiscent of natural products that exhibit potent biological activities. For instance, researchers have examined its interactions with enzymes involved in metabolic disorders, suggesting that it could serve as a lead compound for developing new treatments. The compound's ability to modulate enzyme activity makes it a promising candidate for further investigation.
The synthesis of Sodium 2-cyano-4-phenylbutanoate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include the condensation of cyanoacetic acid derivatives with appropriate phenyl-containing precursors, followed by neutralization with sodium hydroxide. Advances in catalytic methods have improved the efficiency of these reactions, making it more feasible to produce larger quantities of the compound for research purposes.
In conclusion, Sodium 2-cyano-4-phenylbutanoate (CAS No. 1798750-53-4) is a versatile chemical entity with significant potential in pharmaceutical and biochemical research. Its unique molecular structure, characterized by the presence of a cyano group and a phenyl ring, makes it an attractive candidate for drug development and synthetic chemistry applications. As scientific understanding continues to evolve, further exploration of this compound is expected to yield valuable insights into its biological activities and industrial uses.
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